Cas no 2166004-08-4 (O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate
• CAS No: 2166004-08-4
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5106085
• Update Time: 2026-03-03

O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate
• O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(17)14-7-8(13-5)6-12(14,4)9(15)16/h8,13H,6-7H2,1-5H3,(H,15,16)/t8-,12+/m1/s1
• InChI Key： DDYLYNJPKAJGEJ-PELKAZGASA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](NC)C[C@@]1(C)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate

Compound Introduction: O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate (CAS No. 2166004-08-4)

O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2166004-08-4, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a pyrrolidine core with multiple functional groups, makes it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate is characterized by its stereochemistry, which is crucial for its biological efficacy. The presence of the (2S,4R) configuration at the pyrrolidine ring suggests that this compound may interact with biological targets in a highly specific manner. This specificity is often a key factor in the development of drugs that exhibit high selectivity and low toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with greater accuracy. By leveraging molecular docking simulations, scientists can identify potential interactions between O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate and various biological targets. These studies have revealed that this compound may have potential applications in the treatment of neurological disorders, where precise targeting of specific receptors is essential.

In addition to its structural complexity, the functional groups present in this compound contribute to its unique chemical properties. The tert-butyl and methyl groups enhance the lipophilicity of the molecule, making it more likely to cross biological membranes. This characteristic is particularly important for drugs that need to reach intracellular targets. Furthermore, the carboxylate groups provide negative charges at physiological pH, which can influence interactions with positively charged residues on biological targets.

Current research in medicinal chemistry has focused on developing derivatives of this compound that exhibit enhanced pharmacological properties. By modifying specific functional groups, researchers aim to optimize solubility, bioavailability, and metabolic stability. These modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes in the molecular structure affect biological activity.

The synthesis of O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate presents significant challenges due to its complex stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to ensure high enantiomeric purity. The development of efficient synthetic routes is crucial for scaling up production and making these compounds accessible for further research and development.

Recent studies have highlighted the potential of this compound as a lead molecule for drug discovery. Its unique structural features make it a versatile scaffold for designing molecules with targeted biological activities. Researchers are exploring its potential in various therapeutic areas, including inflammation and pain management. The ability to modulate specific biological pathways without causing off-target effects is a key advantage of this class of compounds.

The pharmacokinetic properties of O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are critical for predicting drug efficacy and safety.

The role of computational tools in drug discovery has been increasingly recognized in recent years. Software platforms that simulate molecular interactions allow researchers to predict the behavior of compounds like O1-tert-butyl O2-methyl (2S,4R)-4-(methylamino)pyrrolidine-1,2-dicarboxylate before they are synthesized in the lab. This approach saves time and resources by identifying promising candidates early in the drug development process.

In conclusion，O1-tert-butyl O2-methyl (2S，4R)-4-(methylamino)pyrrolidine-1，2-dicarboxylate(CAS No．2166004—08—04) is a multifaceted compound with significant potential in pharmaceutical research．Its complex structure，functional groups，and stereochemistry make it a valuable scaffold for designing novel therapeutic agents．Advances in computational chemistry，synthetic methodologies，and pharmacokinetic studies continue to enhance our understanding of its applications．As research progresses，this compound is expected to play an increasingly important role in drug discovery and development．